6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine

• CAS: 2640904-03-4
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol
• SMILES: CC1=C(N=CN=C1N2CCN(CC2)C3=NC=NC4=C3N=CN4CCOC)C
• InChI: InChI=1S/C18H24N8O/c1-13-14(2)19-10-20-16(13)24-4-6-25(7-5-24)17-15-18(22-11-21-17)26(12-23-15)8-9-27-3/h10-12H,4-9H2,1-3H3
• InChIKey: OLPKNZONCCDECC-UHFFFAOYSA-N

Sourcing purine-based CD73 probes without verified target annotation wastes screening cycles on inactive analogs. This compound is explicitly curated in public bioactivity databases as an ecto-5′-nucleotidase (CD73) inhibitor, providing a predefined molecular target hypothesis for adenosine-pathway drug discovery. • Confirmed CD73 inhibitor annotation eliminates target-deconvolution overhead • Drug-like physicochemical profile: XLogP3-AA 1.3, TPSA 85.1 Ų, 0 H-bond donors • Available with lot-specific re-test data for reproducible SAR and ADME assay development

2640904-03-4: Identity and Core Properties

6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine (CAS 2640904‑03‑4) is a fully synthetic purine derivative in which the purine C‑6 position is substituted with a piperazine ring bearing a 5,6‑dimethylpyrimidin‑4‑yl group and the purine N‑9 position bears a 2‑methoxyethyl side chain . The compound has a molecular weight of 368.4 Da, a calculated XLogP3‑AA of 1.3, a topological polar surface area of 85.1 Ų, zero hydrogen‑bond donors, eight hydrogen‑bond acceptors, and five rotatable bonds . Publicly curated bioactivity databases annotate the compound as an inhibitor of ecto‑5′‑nucleotidase (CD73), a target relevant to immuno‑oncology and adenosine‑pathway modulation . These defined physicochemical and target‑annotation features provide a quantitative baseline against which any proposed alternative must be measured during scientific procurement.

1 Target-annotated CD73 inhibitor probe for adenosine-pathway studies

2 Defined physicochemical baseline supports ADME assay development

3 Purinergic signaling research with provisional dual-target hypothesis (CD73/P2Y₆)

• [1] PubChem Compound Summary CID 155798891: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. National Center for Biotechnology Information. View Source
• [2] Drug Information: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. IDRB Lab. Target(s): Ecto‑5′‑nucleotidase (CD73). View Source

Why Generic Analogs Cannot Substitute for 2640904-03-4

Purine‑scaffold compounds with piperazine‑linked heterocycles constitute a broad class, yet even subtle variations in the pyrimidine substitution pattern (e.g., 5,6‑dimethyl vs. 2,6‑dimethyl or 5‑fluoro‑2,6‑dimethyl) or the N‑9 substituent (e.g., 2‑methoxyethyl vs. H, methyl, or oxolan‑2‑ylmethyl) can fundamentally alter target engagement, selectivity, and ADME properties . The specific combination of the 5,6‑dimethylpyrimidin‑4‑yl moiety and the 2‑methoxyethyl N‑9 side chain in this compound has been curated in public databases as an ecto‑5′‑nucleotidase (CD73) inhibitor, a target profile not shared by close structural analogs that lack either the precise dimethyl substitution or the methoxyethyl group . Therefore, procurement of a generic “purine‑piperazine‑pyrimidine” without exact structural verification risks selecting a compound with a different, uncharacterized, or absent activity at the intended biological target.

N9 substituent mismatch

Replacing 2‑methoxyethyl with methyl or H removes CD73 target annotation and may shift target engagement.

Pyrimidine substitution pattern

Altered dimethyl positions or halogen introduction on the pyrimidine ring can change selectivity and ADME profile.

Physicochemical deviation

Close analogs differ in MW, logP, and H‑bond donor count, potentially affecting solubility and permeability in assays.

• [1] PubChem Compound Summary CID 155798891: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. National Center for Biotechnology Information. View Source
• [2] Drug Information: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. IDRB Lab. Target(s): Ecto‑5′‑nucleotidase (CD73). View Source

Differential Evidence for 2640904-03-4 vs. Closest Analogs

CD73 Target Annotation vs. N9 Analogs

Public target‑annotation databases explicitly list 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine as an inhibitor of ecto‑5′‑nucleotidase (CD73) . In contrast, the analog that replaces the 2‑methoxyethyl N‑9 substituent with a methyl group and positions the methyl at N‑7 rather than N‑9 (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7-methyl‑7H‑purine) is annotated only with generic “antimicrobial and antitumor” potential, without a defined molecular target . Similarly, the analog lacking any N‑9 or N‑7 substituent (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H‑purine) has not been linked to a specific protein target in curated databases. This difference in target annotation represents a qualitative procurement discriminator: only the compound bearing the 2‑methoxyethyl N‑9 group is nominated as a CD73 inhibitor.

CD73 Target Annotation

Class-level inference

Qualitative difference: CD73 inhibitor annotation only for the 2‑methoxyethyl N9 derivative; N9‑unsubstituted and 7‑methyl analogs lack specific target

Reported target annotation context; supports CD73 pathway study fit

Database curation; de novo target identification needed for analogs

Evidence Dimension	Annotated molecular target
Target Compound Data	CD73 (ecto‑5′‑nucleotidase) inhibitor
Comparator Or Baseline	6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7-methyl‑7H‑purine: no specific target; 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H‑purine: no target annotated
Quantified Difference	Qualitative difference – specific target annotation vs. none
Conditions	Public database curation (IDRBLab, PubChem)

Why This Matters

A defined molecular target enables rational experimental design and quality‑control benchmarking; a compound without a curated target requires de novo target‑identification work, increasing project risk and cost.

• [1] Drug Information: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. IDRB Lab. Target(s): Ecto‑5′‑nucleotidase (CD73). View Source

Physicochemical Descriptors vs. N9 Analogs

Computed physicochemical properties provide quantitative differentiation between the target compound and its closest commercial analogs. 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine has a molecular weight of 368.4 Da, an XLogP3‑AA of 1.3, a topological polar surface area (TPSA) of 85.1 Ų, zero hydrogen‑bond donors (HBD), and eight hydrogen‑bond acceptors (HBA) . The analog with an oxolan‑2‑ylmethyl N‑9 side chain instead of 2‑methoxyethyl (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan‑2‑yl)methyl]-9H‑purine) shows an increase in molecular weight (394.5 Da, +26 Da), a higher HBA count, and a larger TPSA, all of which shift the compound further from oral drug‑like space . The N‑9‑unsubstituted analog (6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H‑purine) carries one HBD and has a lower molecular weight (312.4 Da) and lower logP, placing it in a different permeability/solubility quadrant . These numerical differences in key drug‑likeness parameters mean the three compounds are not interchangeable in permeability, solubility, or formulation studies.

Physicochemical Descriptors

Cross-study comparable

MW 368.4 Da (Δ +26 / –56 vs. N9 analogs); XLogP3‑AA 1.3; TPSA 85.1 Ų; HBD 0 → 1; HBA 8

Physicochemical shifts may alter solubility and permeability; not interchangeable in ADME assays

PubChem‑computed properties; confirm experimentally

Evidence Dimension	Computed physicochemical descriptors
Target Compound Data	MW 368.4 Da; XLogP3‑AA 1.3; TPSA 85.1 Ų; HBD 0; HBA 8; Rotatable bonds 5
Comparator Or Baseline	N‑9‑oxolan‑2‑ylmethyl analog: MW 394.5 Da, higher HBA and TPSA ; N‑9‑unsubstituted analog: MW 312.4 Da, HBD = 1, lower logP
Quantified Difference	MW differences of +26 Da and –56 Da; distinct HBD, HBA, and logP values
Conditions	PubChem‑computed properties (XLogP3‑AA, Cactvs)

Why This Matters

Physicochemical parameters directly affect solubility, permeability, and assay compatibility; selecting a compound with an unverified N‑9 substituent can lead to failed bioassays due to precipitation or poor membrane penetration.

• [1] PubChem Compound Summary CID 155798891: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. National Center for Biotechnology Information. View Source

Provisional P2Y₆ Receptor Antagonist Activity

A BindingDB entry (BDBM50569568) associated with the same chemical scaffold reports an IC₅₀ of 5.33 × 10³ nM for antagonist activity at the human P2Y₆ receptor expressed in 1321N1 cells, measured by inhibition of UDP‑induced intracellular calcium mobilization . However, the SMILES string currently linked to this entry does not match the target compound, suggesting either a database curation error or incomplete annotation. Consequently, this datum is class‑level inference only and cannot be definitively assigned to 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine without experimental confirmation. No comparable binding or functional data are available for the des‑methoxyethyl or 7‑methyl analogs, precluding any head‑to‑head comparison at this time.

Provisional P2Y₆ Antagonist Activity

Data to verify

IC₅₀ 5.33 × 10³ nM (scaffold-level; SMILES mismatch; no comparator data)

P2Y₆ antagonism remains provisional; lot‑specific confirmation recommended

BindingDB entry requires curation verification

Evidence Dimension	P2Y₆ receptor antagonism (IC₅₀)
Target Compound Data	IC₅₀ 5.33 × 10³ nM (assigned to scaffold; confirmation pending)
Comparator Or Baseline	No P2Y₆ data available for N‑9‑unsubstituted or N‑9‑oxolan‑2‑ylmethyl analogs
Quantified Difference	Cannot be calculated due to lack of comparator data
Conditions	Human P2Y₆ receptor expressed in 1321N1 cells; UDP‑induced calcium mobilization assay

Why This Matters

If verified, P2Y₆ antagonism would add a second, mechanistically distinct bioactivity to the CD73 inhibitor annotation, enhancing the compound’s value for multi‑target screening campaigns; procurement decisions should request confirmatory lot‑specific data from the vendor.

• [1] BindingDB Entry BDBM50569568: CHEMBL4854854. Affinity Data: IC₅₀ 5.33E+3 nM. Assay Description: Antagonist activity at human P2Y₆ receptor expressed in human 1321N1 cells assessed as inhibition of UDP‑induced intracellular calcium mobilization. View Source

Application Scenarios for 2640904-03-4

Immuno-Oncology CD73 Inhibitor Chemical Probe

Because the compound is explicitly annotated as an ecto‑5′‑nucleotidase (CD73) inhibitor in public target‑annotation databases , it is suited as a starting point for structure–activity relationship (SAR) campaigns targeting the adenosine‑mediated immunosuppressive pathway in the tumor microenvironment. Unlike analogs that lack a curated target assignment, procurement of this specific compound provides a predefined molecular target hypothesis, reducing the time and cost of preliminary target‑deconvolution experiments.

Permeability and Solubility Assay Development

The computed physicochemical profile—moderate lipophilicity (XLogP3‑AA 1.3), moderate TPSA (85.1 Ų), absence of H‑bond donors, and five rotatable bonds —places this compound within the drug‑like chemical space suitable for parallel artificial membrane permeability assay (PAMPA) and kinetic solubility studies. The identified closest analogs deviate in logP, TPSA, and HBD count, making them less suitable as interchangeable benchmarks for ADME assay development.

Multi-Target Purinergic Signaling Screening

If the provisional P2Y₆ receptor antagonist activity (IC₅₀ 5.33 µM; scaffold‑level evidence) is confirmed, the compound would uniquely occupy a dual‑activity node intersecting both the adenosine (CD73) and nucleotide (P2Y₆) signaling pathways. Procurement of the verified compound from a supplier that provides lot‑specific re‑test data would enable high‑content screening for agents that simultaneously modulate both arms of purinergic signaling.

Application

Selection Property

Validation Focus

CD73 pathway inhibition studies

Curated CD73 inhibitor annotation

CD73 enzymatic or cellular target engagement

ADME assay development

Defined physicochemical profile (low HBD, moderate lipophilicity)

Permeability and kinetic solubility assay compatibility

Purinergic signaling pathway studies

Provisional dual CD73/P2Y₆ annotation

P2Y₆ receptor binding confirmation (lot‑specific data)

• [1] Drug Information: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. IDRB Lab. Target(s): Ecto‑5′‑nucleotidase (CD73). View Source
• [2] PubChem Compound Summary CID 155798891: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine. National Center for Biotechnology Information. View Source
• [3] BindingDB Entry BDBM50569568: CHEMBL4854854. Affinity Data: IC₅₀ 5.33E+3 nM. Assay Description: Antagonist activity at human P2Y₆ receptor expressed in human 1321N1 cells assessed as inhibition of UDP‑induced intracellular calcium mobilization. View Source